Cas no 77436-80-7 ((quinolin-4-yl)methanethiol)

• Product Name: (quinolin-4-yl)methanethiol
• CAS No: 77436-80-7
• MF: C₁₀H₉NS
• MW: 175.250160932541
• CID: 1787414
• PubChem ID: 12713749
• Update Time: 2025-06-11

(quinolin-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinemethanethiol
• (quinolin-4-yl)methanethiol
• 77436-80-7
• quinolin-4-ylmethanethiol
• AKOS018443933
• EN300-1288130
• SCHEMBL6487998

• Inchi： 1S/C10H9NS/c12-7-8-5-6-11-10-4-2-1-3-9(8)10/h1-6,12H,7H2
• InChI Key： FNJVGAGJDHXGIB-UHFFFAOYSA-N
• SMILES： SCC1C=CN=C2C=CC=CC=12

Computed Properties

• Exact Mass: 175.04557046g/mol
• Monoisotopic Mass: 175.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 13.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on (quinolin-4-yl)methanethiol

Chemical Profile of (quinolin-4-yl)methanethiol (CAS No. 77436-80-7)

(quinolin-4-yl)methanethiol, with the CAS number 77436-80-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the quinoline derivatives family, which is well-known for its diverse biological activities and potential therapeutic applications. The unique structural features of (quinolin-4-yl)methanethiol make it a valuable scaffold for developing novel drugs and exploring new biochemical pathways.

The molecular structure of (quinolin-4-yl)methanethiol consists of a quinoline ring system substituted with a thiol group at the 4-position, linked to a methyl group. This configuration imparts specific chemical and biological properties that have been the focus of numerous studies. The quinoline moiety is particularly interesting due to its presence in several naturally occurring alkaloids and its known interactions with biological targets such as enzymes and receptors.

Recent research has highlighted the potential of quinoline derivatives in addressing various diseases, including cancer, infectious diseases, and neurological disorders. The thiol group in (quinolin-4-yl)methanethiol adds an additional layer of reactivity, enabling it to participate in redox processes and form disulfide bonds, which are crucial for many biological functions. These properties make it an attractive candidate for drug development, particularly in areas where modulating oxidative stress and protein interactions is beneficial.

In the context of pharmaceutical research, (quinolin-4-yl)methanethiol has been investigated for its potential role in modulating enzyme activity and inhibiting the growth of pathogenic microorganisms. Studies have shown that quinoline derivatives can interfere with essential metabolic pathways in bacteria and viruses, making them promising candidates for antimicrobial agents. Additionally, the ability of (quinolin-4-yl)methanethiol to interact with cellular components suggests its utility in developing targeted therapies for chronic diseases.

The synthesis of (quinolin-4-yl)methanethiol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex quinoline core efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for structural modifications to tailor its biological activity.

Evaluation of the pharmacological properties of (quinolin-4-yl)methanethiol has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in cancer cell proliferation and survival. Furthermore, preliminary in vivo experiments suggest that it may have protective effects against oxidative damage by scavenging reactive oxygen species. These findings underscore the potential of this compound as a lead molecule for further drug development.

The growing interest in natural product-inspired drug design has also contributed to the exploration of derivatives like (quinolin-4-yl)methanethiol. Quinoline-based compounds are abundant in nature and have been a rich source of bioactive molecules. By leveraging natural product structures as starting points, researchers can identify new scaffolds with optimized pharmacokinetic profiles and reduced toxicity. This approach aligns with the broader trend toward sustainable drug discovery strategies that emphasize biodiversity and ecological inspiration.

The analytical characterization of (quinolin-4-yl)methanethiol is essential for ensuring its quality and consistency in various applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its molecular structure and assess its purity. These analytical methods provide critical data for understanding its behavior in different environments and for optimizing its use in research and industrial settings.

The future directions for research on (quinolin-4-yl)methanethiol include exploring its interactions with complex biological systems and evaluating its potential as an intermediate in drug synthesis. Collaborative efforts between chemists, biologists, and pharmacologists are essential for unlocking its full therapeutic potential. As our understanding of biochemical pathways continues to expand, compounds like (quinolin-4-yl)methanethiol are likely to play an increasingly important role in addressing unmet medical needs.